Cas no 101205-76-9 (Benzonitrile, 4-[(1E)-2-(4-methylphenyl)ethenyl]-)

• Product Name: Benzonitrile, 4-[(1E)-2-(4-methylphenyl)ethenyl]-
• CAS No: 101205-76-9
• MF: C₁₆H₁₃N
• MW: 219.281123876572
• CID: 1131044
• PubChem ID: 54464163
• Update Time: 2025-04-20

Benzonitrile, 4-[(1E)-2-(4-methylphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(1E)-2-(4-methylphenyl)ethenyl]-
• 4-[2-(4-methylphenyl)ethenyl]benzonitrile
• DTXSID50711518
• 101205-76-9

• Inchi： 1S/C16H13N/c1-13-2-4-14(5-3-13)6-7-15-8-10-16(12-17)11-9-15/h2-11H,1H3
• InChI Key： XDRQSWIHRYSNDY-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C=CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 219.104799g/mol
• Monoisotopic Mass: 219.104799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 219.28g/mol
• XLogP3: 4.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 4.03708